2-Fluoro-4-(2-morpholin-4-yl-ethoxy)aniline

• Molecular Formula: C12H17FN2O2
• Molecular Weight: 240.27 g/mol
• IUPAC Name: 2-fluoro-4-(2-morpholin-4-ylethoxy)aniline
• InChI: InChI=1S/C12H17FN2O2/c13-11-9-10(1-2-12(11)14)17-8-5-15-3-6-16-7-4-15/h1-2,9H,3-8,14H2
• InChI Key: MBDPHLCGMHSIKM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC(=C(C=C2)N)F

Description

2-Fluoro-4-(2-morpholin-4-yl-ethoxy)aniline is a useful research compound. Its molecular formula is C12H17FN2O2 and its molecular weight is 240.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-[2-(3-fluoro-4-nitro-phenoxy)-ethyl]-morpholine (2.4 g, 8.9 mmol) and 5% Pd—C (0.3 g) in ethyl acetate (70 mL) was shaken under 50 psi of hydrogen for 20 hours. The mixture was filtered through Celite and evaporated, providing 2.0 g of the product, in 94% yield; 1H NMR (DMSO-d6) δ 2.44 (t, J=4.5, 4H), 2.62 (t, J=5.8 Hz, 2H), 3.57 (t, J=4.5, 4H), 3.95 (t, J=5.8 Hz, 2H), 6.50-6.55 (m, 1H), 6.52-6.72 (m, 2H).